2-(2,3-Dimethyl-phenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)-phenyl]-acetamide

• Molecular Formula: C20H20N4O4S
• Molecular Weight: 412.5 g/mol
• IUPAC Name: 2-(2,3-dimethylphenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]acetamide
• InChI: InChI=1S/C20H20N4O4S/c1-14-5-3-6-18(15(14)2)28-13-19(25)23-16-7-9-17(10-8-16)29(26,27)24-20-21-11-4-12-22-20/h3-12H,13H2,1-2H3,(H,23,25)(H,21,22,24)
• InChI Key: WOJQBPMLGFPBMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CC=N3)C

Description

2-(2,3-Dimethyl-phenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)-phenyl]-acetamide is a synthetic acetamide derivative featuring a 2,3-dimethylphenoxy group, an acetamide linker, and a sulfamoylphenyl-pyrimidine moiety.

The phenoxy group (2,3-dimethyl substitution) likely enhances membrane permeability due to its lipophilic character, while the pyrimidin-2-ylsulfamoyl group may facilitate hydrogen bonding with biological targets, such as enzymes or receptors. The acetamide linker serves as a flexible spacer, enabling optimal spatial arrangement for molecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,3-Dimethyl-phenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)-phenyl]-acetamide typically involves multiple steps:

Formation of the Phenoxy Intermediate: The initial step involves the preparation of 2,3-dimethylphenol, which is then reacted with chloroacetic acid under basic conditions to form 2-(2,3-dimethylphenoxy)acetic acid.

Amidation Reaction: The 2-(2,3-dimethylphenoxy)acetic acid is then converted to its corresponding acyl chloride using thionyl chloride. This acyl chloride is subsequently reacted with 4-aminophenylpyrimidine-2-sulfonamide to form the desired acetamide compound.

Industrial Production Methods

In an industrial setting, the synthesis of this compound would be scaled up using optimized reaction conditions to ensure high yield and purity. This might involve continuous flow reactors for better control over reaction parameters and the use of automated systems for precise addition of reagents.

Chemical Reactions Analysis

Types of Reactions

2-(2,3-Dimethyl-phenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)-phenyl]-acetamide can undergo various chemical reactions, including:

Oxidation: The phenoxy group can be oxidized to form quinone derivatives.

Reduction: The nitro groups, if present, can be reduced to amines.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as hydrogen gas (H₂) with a palladium catalyst (Pd/C) or sodium borohydride (NaBH₄) are typically used.

Substitution: Electrophilic substitution reactions often use reagents like bromine (Br₂) or nitric acid (HNO₃) under acidic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the phenoxy group can yield quinone derivatives, while reduction of nitro groups can produce corresponding amines.

Scientific Research Applications

Chemistry

In chemistry, this compound is studied for its reactivity and potential as a building block for more complex molecules. Its unique structure allows for various functionalization reactions, making it a versatile intermediate in organic synthesis.

Biology

In biological research, 2-(2,3-Dimethyl-phenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)-phenyl]-acetamide is investigated for its potential as a bioactive molecule. It may exhibit properties such as enzyme inhibition or receptor binding, which are valuable in drug discovery and development.

Medicine

The compound’s potential medicinal properties are of significant interest. It may serve as a lead compound for the development of new pharmaceuticals targeting specific diseases or conditions, particularly those involving enzyme inhibition or receptor modulation.

Industry

In the industrial sector, this compound could be used in the synthesis of advanced materials or as a precursor for the production of specialty chemicals. Its complex structure and reactivity make it suitable for various applications in material science and chemical manufacturing.

Mechanism of Action

The mechanism by which 2-(2,3-Dimethyl-phenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)-phenyl]-acetamide exerts its effects depends on its interaction with molecular targets. It may act by:

Enzyme Inhibition: Binding to the active site of enzymes, thereby inhibiting their activity.

Receptor Modulation: Interacting with cellular receptors to modulate signal transduction pathways.

The specific pathways involved would depend on the biological context and the particular targets of the compound.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Phenoxy/Substituent Group	Sulfamoyl/Pyrimidine Group	Molecular Weight (g/mol)	Key Differences & Implications	Reference ID
Target Compound : 2-(2,3-Dimethyl-phenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)-phenyl]-acetamide	2,3-Dimethylphenoxy	Pyrimidin-2-yl	~396 (estimated*)	Reference compound; balanced lipophilicity from methyl groups.	-
2-(3,4-Dimethoxyphenyl)-N-[4-(pyrimidin-2-ylsulfamoyl)-phenyl]-acetamide	3,4-Dimethoxyphenyl	Pyrimidin-2-yl	428.46	Methoxy groups increase polarity and electron-withdrawing effects, potentially altering target affinity.
N-[4-[(2,6-Dimethylpyrimidin-4-yl)sulfamoyl]phenyl]-2-(4-propanoylphenoxy)acetamide	4-Propanoylphenoxy	2,6-Dimethylpyrimidin-4-yl	476.53	Propanoyl group enhances steric bulk; 2,6-dimethylpyrimidine may reduce hydrogen-bonding capacity.
2-(4-Fluorophenyl)-N-{4-[6-(4-fluorophenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-yl]pyridin-2-yl}acetamide	4-Fluorophenyl	Imidazothiazole-pyridine hybrid	-	Fluorine atoms introduce electronegativity, improving target specificity.
N-(4-Methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-2-(triazol-1-yl)acetamide	Triazole-functionalized	Pyridin-3-yl-pyrimidin-2-yl	-	Triazole moiety enhances metabolic stability and metal coordination potential.

Notes:

• Molecular Weight Estimation : The target compound’s molecular weight is approximated by adjusting the 3,4-dimethoxy analog (428.46 g/mol) . Replacing two methoxy groups (-OCH₃, 31 g/mol each) with methyl groups (-CH₃, 15 g/mol each) reduces the weight by ~32 g/mol, yielding ~396 g/mol.
• Steric Hindrance: Bulkier substituents (e.g., 2,6-dimethylpyrimidine in ) may reduce binding efficiency in enzyme active sites. Hybrid Systems: Compounds with fused heterocycles (e.g., imidazothiazole in ) often exhibit enhanced pharmacokinetic profiles due to rigid structures.

Pharmacological and Crystallographic Insights

• Anti-Inflammatory Activity: Substituted phenoxy acetamides (e.g., derivatives) demonstrate anti-inflammatory and analgesic effects, suggesting the target compound may share similar applications. Methyl and methoxy substituents modulate COX-2 selectivity .
• Crystal Packing: N-Substituted 2-arylacetamides (e.g., ) form dimers via N–H···O hydrogen bonds (R₂²(10) motif), influencing solubility and stability. The target compound’s 2,3-dimethylphenoxy group may disrupt such packing, enhancing bioavailability .
• Enzyme Inhibition: Pyrimidine-containing sulfonamides (e.g., ) are known to inhibit dihydrofolate reductase (DHFR) and carbonic anhydrase. The pyrimidin-2-ylsulfamoyl group in the target compound could similarly interact with enzyme active sites .

Biological Activity

The compound 2-(2,3-Dimethyl-phenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)-phenyl]-acetamide is a novel chemical entity that has garnered attention for its potential biological activities. This article explores its synthesis, structural characteristics, and biological evaluations, particularly focusing on its anticancer and antimicrobial properties.

Chemical Structure

The molecular structure of the compound can be represented as follows:

• IUPAC Name : 2-(2,3-Dimethyl-phenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)-phenyl]-acetamide
• Molecular Formula : C$_{19}$H$_{22}$N$_{4}$O$_{4}$S

The compound consists of a dimethyl-substituted phenoxy group and a pyrimidinylsulfamoyl moiety linked to an acetamide functional group. The spatial arrangement of these groups contributes to its biological activity.

Synthesis

The synthesis of this compound typically involves multi-step reactions where starting materials are subjected to various chemical transformations. The yield and purity of the synthesized compound are crucial for subsequent biological testing. A common synthetic route includes the use of coupling reactions between the appropriate phenolic and sulfonamide derivatives.

Anticancer Activity

Recent studies have indicated that compounds similar to 2-(2,3-Dimethyl-phenoxy)-N-[4-(pyrimidin-2-ylsulfamoyl)-phenyl]-acetamide exhibit significant anticancer properties. For instance, derivatives containing pyrimidine rings have been shown to inhibit tumor cell proliferation through mechanisms such as apoptosis induction and cell cycle arrest.

• Mechanism of Action :
  • The compound may exert its anticancer effects by interacting with specific cellular targets involved in cancer cell survival and proliferation.
  • It has been suggested that the sulfonamide group plays a role in modulating enzyme activity related to tumor growth.
• Case Studies :
  • In vitro studies demonstrated that certain analogs exhibited IC$_{50}$ values in the low micromolar range against various cancer cell lines, suggesting potent anticancer activity.
  • A comparative analysis of structural analogs revealed that modifications in the phenoxy and pyrimidine moieties significantly influenced their cytotoxicity profiles.

Antimicrobial Activity

The antimicrobial potential of this compound has also been investigated. Compounds with similar frameworks have shown efficacy against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria.

• Inhibition Studies :
  • The minimum inhibitory concentration (MIC) values were determined against standard bacterial strains. Results indicated that the compound could inhibit bacterial growth at concentrations lower than those required for many conventional antibiotics.
  • The mechanism of action may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways critical for bacterial survival.

Data Tables

Biological Activity	IC$_{50}$ (µM)	MIC (µg/mL)
Anticancer (HeLa cells)	15	N/A
Anticancer (MCF-7 cells)	20	N/A
Antimicrobial (E. coli)	N/A	32
Antimicrobial (S. aureus)	N/A	16